Cas no 946225-48-5 (2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide)

2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide structure
946225-48-5 structure
Product Name:2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide
CAS No:946225-48-5
MF:C21H26N2O5S
MW:418.506544589996
CID:5515674
Update Time:2025-07-17

2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methoxyphenoxy)-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)acetamide
    • 2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide
    • InChI Key: VPZULGIGVXDVPI-UHFFFAOYSA-N
    • SMILES: C(NC1=CC2=C(C=C1)CCCN2S(CCC)(=O)=O)(=O)COC1=CC=CC=C1OC

2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2051-0609-2μmol
2-(2-methoxyphenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
946225-48-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2051-0609-5μmol
2-(2-methoxyphenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
946225-48-5 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2051-0609-10μmol
2-(2-methoxyphenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
946225-48-5 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2051-0609-20μmol
2-(2-methoxyphenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
946225-48-5 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2051-0609-1mg
2-(2-methoxyphenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
946225-48-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2051-0609-2mg
2-(2-methoxyphenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
946225-48-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F2051-0609-3mg
2-(2-methoxyphenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
946225-48-5 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F2051-0609-4mg
2-(2-methoxyphenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
946225-48-5 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2051-0609-5mg
2-(2-methoxyphenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
946225-48-5 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2051-0609-10mg
2-(2-methoxyphenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
946225-48-5 90%+
10mg
$79.0 2023-05-17

Additional information on 2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide

Introduction to 2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide (CAS No. 946225-48-5)

2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 946225-48-5, represents a fascinating intersection of quinoline derivatives and sulfonamide functionalities, which are well-documented for their broad spectrum of biological activities. The molecular structure of this compound incorporates several key pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The core structure of 2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide is built around a tetrahydroquinoline scaffold, which is a well-established motif in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. The tetrahydroquinoline ring system is known for its ability to interact with various biological targets, including enzymes and receptors, making it a versatile platform for designing novel therapeutic agents. In this compound, the quinoline ring is further modified with an acetamide group at the 7-position, which can enhance solubility and bioavailability while also contributing to specific interactions with biological targets.

One of the most striking features of this compound is the presence of a sulfonamide moiety at the N-1 position of the tetrahydroquinoline ring. Sulfonamides are among the most widely used classes of pharmacological agents, with applications ranging from antibiotics to anti-inflammatory drugs and even antiviral medications. The sulfonamide group in 2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide is linked to a propane-1-sulfonyl group via an amide bond. This particular arrangement can influence the compound's electronic properties and its ability to interact with biological targets by introducing both hydrophilic and hydrophobic regions into the molecule.

The presence of a 2-methoxyphenoxy group at the 2-position of the tetrahydroquinoline ring adds another layer of complexity to this compound's structure. The methoxy group on the phenyl ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with other molecules. Additionally, the phenoxy group itself can modulate the compound's solubility and metabolic stability. These structural features are often carefully considered during drug design because they can significantly impact how a molecule behaves in vivo.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide with greater accuracy than ever before. By leveraging high-throughput virtual screening techniques, scientists can rapidly identify potential binding interactions between this compound and various biological targets. For instance, studies have suggested that this molecule may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. These findings are particularly exciting given the growing interest in developing targeted therapies for complex diseases.

In addition to its potential applications in oncology research, 2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide has also shown promise in preclinical studies related to neurodegenerative disorders. The tetrahydroquinoline scaffold is known to interact with neurotransmitter systems in the brain, making it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, sulfonamide-containing compounds are often explored for their ability to modulate inflammatory pathways, which could be beneficial in treating autoimmune diseases or chronic inflammatory conditions.

The synthesis of 2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide presents unique challenges due to its complex structural features. However, recent developments in synthetic methodology have made it possible to construct such molecules more efficiently than before. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in building stereodefined heterocyclic frameworks like tetrahydroquinoline derivatives. These advances have not only improved yields but also allowed for greater flexibility in modifying the structure of these compounds for optimal biological activity.

One particularly interesting aspect of this compound is its potential role as a scaffold for structure-based drug design (SBDD). SBDD involves using computational models of biological targets to guide the design of molecules that bind tightly and selectively to these targets. The combination of quinoline derivatives, sulfonamides, and phenoxy groups makes 2-(2-methoxyphenoxy)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7 -ylacetamide an excellent candidate for SBDD approaches because these structural elements can be fine-tuned to optimize binding interactions.

The growing interest in multitargeted drug discovery has also spurred research into developing compounds like 2-( 2 -methoxyphenoxy) - N - 1 - ( propane - 1 - sulfonyl) - 1 , 2 , 3 , 4 - tetrahydroquinolin - 7 - ylacetamide (CAS No. 946225 -48 -5) that can modulate multiple biological pathways simultaneously. This approach has shown promise in treating complex diseases where multiple mechanisms contribute to pathology. For example, recent studies suggest that compounds containing both quinoline and sulfonamide moieties may have dual activity against kinases and transcription factors, making them attractive candidates for combination therapy strategies.

In conclusion, 2 -( 2 - methoxyphenoxy) - N - ( propane - 1 - sulfonyl) - 1 , 2 , 3 , 4 - tetrahydroquinolin - 7 ylacetamide (CAS No. ) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric elements makes it a promising candidate for further exploration in drug discovery, particularly in areas such as oncology, neurodegenerative diseases, and chronic inflammatory conditions. As research continues, it is likely that additional applications for this compound will be uncovered, further solidifying its importance as a valuable tool in medicinal chemistry.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.